Methyl 2-((5-(benzo[d]thiazole-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)butanoate

• IUPAC Name: methyl 2-[[5-(1,3-benzothiazole-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]butanoate
• InChI: InChI=1S/C15H14N4O3S3/c1-3-9(13(21)22-2)24-15-19-18-14(25-15)17-11(20)12-16-8-6-4-5-7-10(8)23-12/h4-7,9H,3H2,1-2H3,(H,17,18,20)
• InChI Key: GPLJUJIOKMWTMV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)SC1=NN=C(S1)NC(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H14N4O3S3
• Molecular Weight: 394.5 g/mol
• CAS No.: 1219844-61-7

Description

Methyl 2-((5-(benzo[d]thiazole-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)butanoate is a useful research compound. Its molecular formula is C15H14N4O3S3 and its molecular weight is 394.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Nematicidal and Antimicrobial Activity : A study by Reddy, C. S., et al. (2010) synthesized a series of compounds related to the chemical . These compounds exhibited significant nematicidal activity against Ditylenchus myceliophagus and Caenorhabditis elegans, with one compound showing activity comparable to the standard levamisole. Additionally, the compounds showed appreciable antibacterial activity against various Gram-positive and Gram-negative bacteria, as well as antifungal activity against several fungal organisms.

• Antipsychotic and Anticonvulsant Agents : Another study by Kaur, H., et al. (2012) synthesized new substituted benzoxazepine and benzothiazepine derivatives. These compounds were evaluated for their antipsychotic and anticonvulsant activities, with one compound found to be the most active in the series.

• Anticancer Evaluation : Tiwari, S., et al. (2017) conducted a study on Schiff’s bases containing a thiadiazole scaffold and benzamide groups. The synthesized compounds were evaluated for in vitro anticancer activity against several human cancer cell lines. Most compounds exhibited promising anticancer activity, with GI50 values comparable to the standard drug Adriamycin (Tiwari, S., et al., 2017).

• Corrosion Inhibition in Oilfield Water : Zhang, Q.H., et al. (2020) investigated the use of thiadiazole derivatives as corrosion inhibitors for carbon steel in CO2-saturated oilfield produced water. The study found that these derivatives effectively inhibit corrosion through chemisorption, with the performance influenced by the substituent groups (Zhang, Q.H., et al., 2020).

• Anticancer Agents with Thiazole Moiety : Gomha, S. M., et al. (2017) synthesized a series of compounds containing thiazole or 1,3,4-thiadiazole rings, known for their anticancer activities. The synthesized compounds were evaluated as potent anticancer agents, with some showing significant activity against Hepatocellular carcinoma cell lines (Gomha, S. M., et al., 2017).

• Antimicrobial and Antifungal Action : Research by Sych, I., et al. (2019) synthesized derivatives of 1,3,4-thiadiazoles with antimicrobial and antifungal properties. The compounds showed sensitivity to both Gram-positive and Gram-negative bacteria and exhibited antifungal activity against Candida albicans.

Mechanism of Action

Target of Action

Compounds with a similar thiazole scaffold have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives generally interact with their targets through the delocalization of a lone pair of π-electrons of the sulfur atom, which satisfies hückel’s rule . This interaction can lead to changes in the target’s function, potentially resulting in the observed biological effects.

Biochemical Pathways

Thiazole derivatives have been known to impact a wide range of biochemical pathways due to their diverse biological activities . The downstream effects of these interactions can vary widely depending on the specific target and the context within the cell.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Given the diverse biological activities of thiazole derivatives, the effects could range from changes in cellular signaling pathways to direct cytotoxic effects .